REACTION_CXSMILES
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[CH3:1][N:2]1[C:7]([C:8]2[CH:13]=[CH:12][C:11]([CH2:14]Br)=[CH:10][CH:9]=2)=[CH:6][C:5]2[O:16][N:17]=[C:18]([C:19]3[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=3)[C:4]=2[C:3]1=[O:25].[CH3:26][NH:27][CH3:28]>C1(C)C=CC=CC=1>[CH3:1][N:2]1[C:7]([C:8]2[CH:13]=[CH:12][C:11]([CH2:14][N:27]([CH3:28])[CH3:26])=[CH:10][CH:9]=2)=[CH:6][C:5]2[O:16][N:17]=[C:18]([C:19]3[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=3)[C:4]=2[C:3]1=[O:25]
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Name
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product
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN1C(C2=C(C=C1C1=CC=C(C=C1)CBr)ON=C2C2=CC=CC=C2)=O
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Name
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5-methyl-3-phenyl-6-(p-bromomethylphenyl)-isoxazolo[4,5-c]pyridin-4(5H)-one
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Quantity
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0.0332 mol
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Type
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reactant
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Smiles
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CN1C(C2=C(C=C1C1=CC=C(C=C1)CBr)ON=C2C2=CC=CC=C2)=O
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Name
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Quantity
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0.16 mol
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Type
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reactant
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Smiles
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CNC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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A mixture of 21.2 g
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Type
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FILTRATION
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Details
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The mixture is filtered
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Type
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WASH
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Details
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the solid washed with toluene
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Type
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CUSTOM
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Details
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the solvent evaporated in vacuo
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Type
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DISSOLUTION
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Details
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The resulting solid is dissolved in methylene chloride
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Type
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ADDITION
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Details
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treated with 2N hydrochloric acid
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Type
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FILTRATION
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Details
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the precipitate is then filtered
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Type
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WASH
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Details
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washed with water and ether
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Type
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DISSOLUTION
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Details
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The solid is then dissolved in methylene chloride
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Type
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CUSTOM
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Details
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2N sodium dioxide and the organic phases separated
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Type
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WASH
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Details
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washed with water
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Name
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Type
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product
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Smiles
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CN1C(C2=C(C=C1C1=CC=C(C=C1)CN(C)C)ON=C2C2=CC=CC=C2)=O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |